Cas no 898757-84-1 ( )

• Product Name: &nbsp
• CAS No: 898757-84-1
• Molecular Formula: C₂₁H₂₂NO₃F
• Molecular Weight: 355.40268
• MDL: MFCD03841685
• CID: 868289
• PubChem ID: 24724459

  Properties

Names and Identifiers

• [4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-fluorophenyl)methanone
• 4'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)-methyl]-3-fluorobenzophenone
• 4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)Methyl]-3-fluorobenzophenone
• (4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(3-fluorophenyl)methanone
• DTXSID50642858
• 898757-84-1
• {4-[(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}(3-fluorophenyl)methanone
• AKOS016020255
• MFCD03841685
• [4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-ylmethyl)phenyl](3-fluorophenyl)methanone

• MDL： MFCD03841685
• InChIKey： NMMSLWMXRGEUHH-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H22FNO3/c22-19-3-1-2-18(14-19)20(24)17-6-4-16(5-7-17)15-23-10-8-21(9-11-23)25-12-13-26-21/h1-7,14H,8-13,15H2
• SMILES： C1=CC(=CC(=C1)F)C(=O)C2=CC=C(C=C2)CN3CCC4(CC3)OCCO4

Computed Properties

• Exact Mass: 355.15800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 355.15837173g/mol
• Heavy Atom Count: 26
• Complexity: 476
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• LogP: 3.33350
• PSA: 38.77000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones